Cas no 2171932-51-5 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpyrrolidine-3-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpyrrolidine-3-carboxylic acid
• CAS No: 2171932-51-5
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 6281571
• PubChem ID: 165461258
• Update Time: 2025-06-11

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpyrrolidine-3-carboxylic acid
• 1-[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]pyrrolidine-3-carboxylic acid
• 2171441-99-7
• 2171310-66-8
• EN300-1532815
• EN300-1532792
• 1-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]pyrrolidine-3-carboxylic acid
• 2171932-51-5
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]pyrrolidine-3-carboxylic acid
• EN300-1532584

• Inchi： 1S/C25H26N2O5/c28-23(27-10-9-15(13-27)24(29)30)16-11-17(12-16)26-25(31)32-14-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,15-17,22H,9-14H2,(H,26,31)(H,29,30)
• InChI Key： CZSAZEIXUFVNAE-UHFFFAOYSA-N
• SMILES： O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(C(=O)O)C1

Computed Properties

• Exact Mass: 434.18417193g/mol
• Monoisotopic Mass: 434.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpyrrolidine-3-carboxylic acid

Introduction to 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpyrrolidine-3-carboxylic Acid (CAS No. 2171932-51-5)

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpyrrolidine-3-carboxylic acid, identified by its CAS number 2171932-51-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit promising properties for use in drug development, particularly in the design of novel therapeutic agents targeting various biological pathways.

The molecular structure of this compound features a complex arrangement of functional groups, including a fluoren-9-ylmethoxycarbonyl moiety and a cyclobutanecarbonylpyrrolidine scaffold. The presence of these structural elements not only contributes to the compound's unique chemical properties but also opens up numerous possibilities for its application in medicinal chemistry. Specifically, the fluoren-9-ylmethoxycarbonyl group is known for its stability and ability to enhance the solubility and bioavailability of associated molecules, making it a valuable component in drug design.

In recent years, there has been growing interest in the development of small-molecule inhibitors that can modulate the activity of enzymes and receptors involved in disease processes. The cyclobutanecarbonylpyrrolidine moiety in this compound is particularly noteworthy, as it has been shown to interact with biological targets in a manner that could be exploited for therapeutic purposes. For instance, studies have suggested that such scaffolds can effectively bind to enzymes with high specificity, potentially leading to the development of drugs with reduced side effects.

The pharmaceutical industry has been actively exploring new chemical entities that can address unmet medical needs. Among these, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpyrrolidine-3-carboxylic acid stands out due to its structural complexity and potential biological activity. Researchers have been investigating its interactions with various proteins and enzymes, with the aim of identifying novel drug candidates. Preliminary studies have indicated that this compound may have inhibitory effects on certain kinases and other targets relevant to cancer and inflammatory diseases.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful selection of reagents and reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, has been crucial in achieving the desired molecular architecture. These synthetic methodologies not only highlight the expertise of the research team but also demonstrate the feasibility of producing complex molecules on a larger scale.

One of the key aspects of this compound's potential is its versatility in drug design. The combination of the fluoren-9-ylmethoxycarbonyl group and the cyclobutanecarbonylpyrrolidine scaffold allows for modifications at multiple positions, enabling chemists to fine-tune its biological activity. This flexibility is particularly important in the early stages of drug discovery, where small changes in structure can significantly alter potency and selectivity.

The importance of understanding the pharmacokinetic properties of a compound cannot be overstated. In vitro and in vivo studies have been conducted to evaluate how 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpyrrolidine-3-carboxylic acid behaves within biological systems. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. For instance, preliminary data suggest that the compound exhibits good oral bioavailability and moderate metabolic stability, which are critical factors for its potential use as a therapeutic agent.

In conclusion, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpyrrolidine-3-carboxylic acid (CAS No. 2171932-51-5) is a promising candidate for further exploration in pharmaceutical research. Its unique molecular structure, combined with its potential biological activity, makes it an attractive molecule for drug development. As research continues to uncover new applications for this compound, it is likely to play an important role in the discovery and development of novel therapeutic agents.